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Compound of Interest

Compound Name: 4-tert-butyl-1H-imidazole

Cat. No.: B2999264

4-tert-butyl-1H-imidazole is a solid organic compound that requires careful handling due to its
specific hazard profile.[1] A thorough understanding of these risks is the foundation of a robust
safety plan, directly informing the selection of appropriate Personal Protective Equipment

(PPE) and handling procedures. The primary hazards associated with this compound and its
chemical class are summarized below.

Table 1: Hazard Identification for 4-tert-butyl-1H-imidazole and Related Imidazoles
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Hazard . . .
. Description GHS Code Primary Risk Source(s)
Classification
o ) Ingestion can
Acute Toxicity, Harmful if )
H302 lead to toxic [11[2]
Oral swallowed.
effects.
Causes skin Direct contact
Skin irritation. Related can cause
Irritation/Corrosio  imidazoles can H315/H314 inflammation, [31[4]
n cause severe redness, or
skin burns. chemical burns.
Causes serious Splashes or
) eye irritation or airborne particles
Serious Eye
o damage. Related H319/H318 can cause [31[41[5]
Damage/Irritation o o
compounds can significant injury
cause eye burns. to the eyes.
May cause Inhalation of dust
Target Organ ] o
- respiratory H335 can irritate the [3][6]
Toxicity . )
irritation. respiratory tract.
May form
N combustible dust
Classified as a ) )
- . concentrations in
Combustibility combustible - ) ) [11[7]
. the air, creating
solid. )
an explosion
hazard.
Precautionary
Some related
o measures are
imidazoles are
) warranted due to
Reproductive suspected of )
o ) N H360 potential [51[7]
Toxicity damaging fertility )
reproductive

or the unborn
child.

hazards in the

chemical class.
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The causality is clear: the inherent chemical properties of 4-tert-butyl-1H-imidazole dictate the
necessary protective measures. Its capacity to cause severe eye and skin irritation
necessitates the use of impermeable barriers, while the risk of respiratory irritation from its solid
form requires engineering controls and respiratory protection.[3][4]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a matter of preference but a direct response to the identified
hazards. A multi-layered approach is required to provide comprehensive protection. All
personnel must be trained in the proper use, removal, and maintenance of their PPE.

Table 2: Required PPE for Handling 4-tert-butyl-1H-imidazole
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Required Standard/Specificat .
Body Part . . Rationale for Use
Equipment ion
Protects against
) splashes and airborne
Chemical Safety i
particles that can
Eyes/Face Goggles or a Full- ANSI 787.1 / EN 166 ]
) cause serious eye
Face Shield o
irritation or damage.[4]
[81[°]
Prevents skin contact,
_ _ which can cause
Chemical-Resistant S
. irritation or burns.[7]
Hands Gloves (Nitrile EN 374
[10] Always check the
recommended)
manufacturer's glove
compatibility chart.[7]
Fully-Buttoned ]
Protects skin from
Laboratory Coat or ] ]
Body ] ] - accidental spills and
Chemical-Resistant o
contamination.[4][11]
Coveralls
Required when
handling the solid
NIOSH-Approved ]
) outside of a fume
) Dust Respirator or use )
Respiratory NIOSH/MSHA hood or if dust

of a Chemical Fume
Hood

generation is likely, to
prevent respiratory
tract irritation.[4][6]

Feet

Closed-Toed Shoes
(Chemical-resistant
boots if large
guantities are
handled)

Protects feet from
spills.[12]

Standard Operating Procedure (SOP) for Safe

Handling
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This protocol provides a step-by-step methodology for handling 4-tert-butyl-1H-imidazole to
minimize exposure and ensure a safe laboratory environment.

Preparation & Handling Workflow
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1. Preparation Phase

Gerify fume hood is operationaD

l

[Gather all necessary materials & SDS]

l

@on appropriate PPE (Goggles, Lab Coat, GIovesD
. J

Proceed to handling

4 I

2. Handhv ng Phase

Gerform all manipulations within the fume hoo@

l

@eigh solid carefully to avoid dust formatioa

A4

@eep container tightly closed when not in usa
- J

Proceed to cleanup

4 N

3. Post—Handl_vng & Cleanup

@econtaminate work surfaces)

l

[Segregate waste into a labeled, sealed containea

l

@emove PPE carefully (Gloves IastD

l

[Wash hands thorough@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 4-tert-Butyl-1H-imidazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
. 4-tert-Butyl-1H-imidazole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
. Static.cymitquimica.com [static.cymitquimica.com]

. tcichemicals.com [tcichemicals.com]

. dept.harpercollege.edu [dept.harpercollege.edu]

. fishersci.com [fishersci.com]

. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ 10. Components of Personal Protective Equipment — Pesticide Environmental Stewardship
[pesticidestewardship.org]

e 11. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
e 12. epa.gov [epa.gov]

 To cite this document: BenchChem. [Hazard Assessment: Understanding the Risks of 4-tert-
butyl-1H-imidazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2999264#personal-protective-equipment-for-
handling-4-tert-butyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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